Cas no 2230798-28-2 (4-Ethynyl-1-methylpiperidine hydrochloride)

• Product Name: 4-Ethynyl-1-methylpiperidine hydrochloride
• CAS No: 2230798-28-2
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• MDL: MFCD31667292
• CID: 5058650
• Update Time: 2025-10-21

4-Ethynyl-1-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1-methylpiperidine hydrochloride
• Piperidine, 4-ethynyl-1-methyl-, hydrochloride (1:1)
• 4-ethynyl-1-methylpiperidine;hydrochloride
• 4-Ethynyl-1-methyl-piperidine hydrochloride
• 4-Ethynyl-1-methylpiperidine hydrochloride

• MDL： MFCD31667292
• Inchi： 1S/C8H13N.ClH/c1-3-8-4-6-9(2)7-5-8;/h1,8H,4-7H2,2H3;1H
• InChI Key： VFFZTOCMQCEVBY-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CCC(C#C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Topological Polar Surface Area: 3.2

Additional information on 4-Ethynyl-1-methylpiperidine hydrochloride

4-Ethynyl-1-methylpiperidine hydrochloride: A Comprehensive Overview

The compound with CAS No 2230798-28-2, known as 4-Ethynyl-1-methylpiperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and potential applications in drug discovery. The 4-Ethynyl-1-methylpiperidine hydrochloride structure incorporates a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted with an ethynyl group at the 4-position and a methyl group at the 1-position. This unique combination of substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 4-Ethynyl-1-methylpiperidine hydrochloride in various therapeutic areas, particularly in neuroscience and oncology. The ethynyl group, which is a triple bond-containing moiety, contributes to the molecule's reactivity and ability to engage in conjugation with other biomolecules. This property has been leveraged in designing drugs targeting specific receptors and enzymes involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. Moreover, the methyl group at the 1-position enhances the molecule's lipophilicity, improving its bioavailability and ability to cross cellular membranes.

One of the most promising applications of 4-Ethynyl-1-methylpiperidine hydrochloride lies in its role as a precursor for more complex molecules. Researchers have utilized this compound as a building block for synthesizing bioactive agents with enhanced potency and selectivity. For instance, recent advancements in click chemistry have enabled the efficient coupling of this piperidine derivative with other functional groups, leading to novel compounds with improved pharmacokinetic profiles.

The synthesis of 4-Ethynyl-1-methylpiperidine hydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the piperidine ring through either cyclization or ring-closing metathesis, followed by selective substitution at the 4-position with an ethynyl group. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for subsequent applications.

In terms of biological activity, 4-Ethynyl-1-methylpiperidine hydrochloride has demonstrated potent inhibitory effects on several enzymes associated with neurodegenerative diseases. For example, studies have shown that this compound can inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in Alzheimer's disease. Additionally, it exhibits moderate activity against butyrylcholinesterase (BuChE), further underscoring its potential as a dual-targeting agent.

Another area where 4-Ethynyl-1-methylpiperidine hydrochloride has shown promise is in cancer therapy. Preclinical studies have revealed that this compound can modulate signaling pathways involved in tumor growth and metastasis. Specifically, it has been found to inhibit the activity of certain kinases that play critical roles in cancer progression. These findings have sparked interest in exploring its potential as a chemotherapeutic agent or as part of combination therapies.

The structural flexibility of 4-Ethynyl-1-methylpiperidine hydrochloride also makes it an attractive candidate for materials science applications. Its ability to form stable conjugates through click chemistry has led to its use in designing novel materials for drug delivery systems and biosensors. For instance, researchers have employed this compound as a scaffold for constructing nanoparticles that can deliver therapeutic agents to specific tissues with high precision.

In conclusion, 4-Ethynyl-1-methylpiperidine hydrochloride (CAS No 2230798-28-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological research, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic development.